Cas no 1396873-83-8 (N-(5-chloro-2-methoxyphenyl)-N'-2-hydroxy-3-(4-methoxyphenyl)-2-methylpropylethanediamide)

• Product Name: N-(5-chloro-2-methoxyphenyl)-N'-2-hydroxy-3-(4-methoxyphenyl)-2-methylpropylethanediamide
• CAS No: 1396873-83-8
• MF: C₂₀H₂₃ClN₂O₅
• MW: 406.860024690628
• CID: 5895069
• PubChem ID: 71782094
• Update Time: 2025-05-20

N-(5-chloro-2-methoxyphenyl)-N'-2-hydroxy-3-(4-methoxyphenyl)-2-methylpropylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-(5-chloro-2-methoxyphenyl)-N'-2-hydroxy-3-(4-methoxyphenyl)-2-methylpropylethanediamide
• F5857-4123
• VU0525330-1
• N'-(5-chloro-2-methoxyphenyl)-N-[2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl]oxamide
• AKOS024524220
• 1396873-83-8
• N1-(5-chloro-2-methoxyphenyl)-N2-(2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl)oxalamide
• N-(5-chloro-2-methoxyphenyl)-N'-[2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl]ethanediamide

• Inchi： 1S/C20H23ClN2O5/c1-20(26,11-13-4-7-15(27-2)8-5-13)12-22-18(24)19(25)23-16-10-14(21)6-9-17(16)28-3/h4-10,26H,11-12H2,1-3H3,(H,22,24)(H,23,25)
• InChI Key： OIBOFAXXTFEEGD-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)NC(C(NCC(C)(CC1C=CC(=CC=1)OC)O)=O)=O)OC

Computed Properties

• Exact Mass: 406.1295495g/mol
• Monoisotopic Mass: 406.1295495g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 527
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 96.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(5-chloro-2-methoxyphenyl)-N'-2-hydroxy-3-(4-methoxyphenyl)-2-methylpropylethanediamide

Comprehensive Overview of N-(5-chloro-2-methoxyphenyl)-N'-2-hydroxy-3-(4-methoxyphenyl)-2-methylpropylethanediamide (CAS No. 1396873-83-8)

In the realm of specialized chemical compounds, N-(5-chloro-2-methoxyphenyl)-N'-2-hydroxy-3-(4-methoxyphenyl)-2-methylpropylethanediamide (CAS No. 1396873-83-8) stands out as a molecule of significant interest due to its unique structural properties and potential applications. This compound, often abbreviated for convenience, features a complex arrangement of functional groups, including chloro, methoxy, and hydroxy substituents, which contribute to its reactivity and utility in various chemical syntheses. Researchers and industry professionals are increasingly exploring its role in pharmaceutical intermediates, agrochemicals, and material science, aligning with the growing demand for innovative and sustainable chemical solutions.

The molecular structure of N-(5-chloro-2-methoxyphenyl)-N'-2-hydroxy-3-(4-methoxyphenyl)-2-methylpropylethanediamide incorporates a diamide backbone, which is pivotal for its stability and interaction with other molecules. The presence of 5-chloro-2-methoxyphenyl and 4-methoxyphenyl groups enhances its electronic properties, making it a candidate for studies in drug design and organic electronics. Recent trends in green chemistry have also spotlighted this compound, as its synthesis can be optimized to reduce environmental impact, addressing the global push for eco-friendly industrial processes.

One of the most frequently searched questions regarding CAS No. 1396873-83-8 revolves around its solubility and stability under various conditions. Laboratory studies indicate that this compound exhibits moderate solubility in polar organic solvents such as dimethyl sulfoxide (DMSO) and methanol, while remaining stable at room temperature when stored under inert conditions. These characteristics make it suitable for use in controlled reaction environments, particularly in the development of high-value specialty chemicals. Additionally, its hydroxy and methoxy functional groups offer sites for further chemical modifications, enabling the creation of derivatives with tailored properties.

The application of N-(5-chloro-2-methoxyphenyl)-N'-2-hydroxy-3-(4-methoxyphenyl)-2-methylpropylethanediamide in pharmaceutical research has garnered attention due to its potential as a building block for bioactive molecules. For instance, its structural motifs are being investigated for their role in modulating enzyme activity or receptor binding, which could lead to breakthroughs in treating metabolic disorders. This aligns with the current focus on precision medicine and targeted therapies, where customized molecular designs are paramount. Furthermore, the compound's chloro substituent may contribute to its bioactivity, a topic of ongoing exploration in medicinal chemistry.

From an industrial perspective, the scalability of synthesizing CAS No. 1396873-83-8 is a critical consideration. Advances in catalytic methods and flow chemistry have shown promise in improving the yield and efficiency of its production, reducing waste and energy consumption. These innovations resonate with the broader shift toward sustainable manufacturing practices, a hot topic among stakeholders in the chemical sector. Companies are increasingly seeking compounds like this one, which balance performance with environmental responsibility, to meet regulatory standards and consumer expectations.

In summary, N-(5-chloro-2-methoxyphenyl)-N'-2-hydroxy-3-(4-methoxyphenyl)-2-methylpropylethanediamide (CAS No. 1396873-83-8) represents a versatile and valuable compound with wide-ranging applications. Its intricate structure and functional diversity make it a subject of ongoing research, particularly in fields demanding high specificity and innovation. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in advancing both academic and industrial endeavors, while adhering to the principles of sustainability and efficiency that define modern chemistry.